Controlled synthesis of CoxMn3−xO4 nanoparticles with a tunable composition and size for high performance lithium-ion batteries†
RSC Advances Pub Date: 2016-05-31 DOI: 10.1039/C6RA08700K
Abstract
We present a new and simple strategy to synthesize uniform CoxMn3−xO4 nanoparticles with a tunable composition and size. A series of Co and Mn mixed-metal coordination polymer precursors with a precise metal ratio were firstly built solvothermally by merely adjusting the molar ratio of Co and Mn. After subsequent annealing treatment, a pure CoxMn3−xO4 phase was obtained. The particle sizes of the CoxMn3−xO4 products were easily fine-tuned by varying the decomposition temperature. Particularly, the electrochemical properties of the MnCo2O4 nanomaterials for lithium-ion batteries (LIBs) were investigated as a case study. Our experimental results suggested that an optimum size guarantees maximum capacity maintenance.
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